Cas no 505054-60-4 (2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid)

• Product Name: 2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid
• CAS No: 505054-60-4
• MF: C₁₁H₇F₃N₂O₂S₂
• MW: 320.310690164566
• MDL: MFCD02736943
• CID: 2857483
• PubChem ID: 777466
• Update Time: 2025-10-29

2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid

• MDL： MFCD02736943
• Inchi： 1S/C11H7F3N2O2S2/c12-11(13,14)8-4-6(7-2-1-3-19-7)15-10(16-8)20-5-9(17)18/h1-4H,5H2,(H,17,18)
• InChI Key： JISYUXULRDZARX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(F)(F)F)N=C(N=1)SCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid

Exploring the Versatile Applications of 2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid (CAS No. 505054-60-4) in Modern Chemistry

The compound 2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid (CAS No. 505054-60-4) is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry and material science. This pyrimidine-based derivative, characterized by its thiophene and trifluoromethyl functional groups, exhibits unique chemical properties that make it a valuable building block for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

One of the most compelling aspects of 2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid is its structural versatility. The presence of a thiophene ring enhances the compound's electronic properties, making it suitable for applications in organic electronics and photovoltaics. Meanwhile, the trifluoromethyl group contributes to its metabolic stability and lipophilicity, which are critical factors in pharmaceutical development. These features have led to a surge in research exploring its use as a key intermediate in the synthesis of novel bioactive molecules.

In the realm of medicinal chemistry, 2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid has shown promise as a scaffold for designing enzyme inhibitors. Its ability to interact with various biological targets has sparked interest in its potential therapeutic applications, particularly in areas such as oncology and infectious diseases. Recent studies have highlighted its role in modulating specific protein-protein interactions, which could pave the way for new treatment strategies. The compound's sulfanyl acetic acid moiety further enhances its binding affinity, making it a valuable tool for drug discovery.

The agrochemical industry has also taken notice of 2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid. Its unique combination of heterocyclic structures and fluorine atoms makes it an attractive candidate for developing next-generation pesticides and herbicides. Researchers are investigating its potential to disrupt essential metabolic pathways in pests while maintaining low toxicity to non-target organisms. This balance is crucial for sustainable agriculture and aligns with the growing demand for environmentally friendly crop protection solutions.

From a synthetic chemistry perspective, the compound's pyrimidine-thiophene core offers numerous opportunities for structural modifications. Chemists can leverage its reactivity to create a diverse library of derivatives, each with tailored properties for specific applications. The trifluoromethyl group, in particular, serves as a valuable handle for further functionalization, enabling the introduction of additional pharmacophores or material-enhancing features. This flexibility has made 505054-60-4 a popular choice for combinatorial chemistry and high-throughput screening initiatives.

The growing interest in 2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid is reflected in the increasing number of patents and publications featuring this compound. Its potential applications span across multiple disciplines, from pharmaceuticals to advanced materials, making it a subject of ongoing research and development. As scientists continue to unravel its full potential, this molecule is poised to play a significant role in addressing some of the most pressing challenges in modern chemistry and beyond.

For researchers working with 505054-60-4, understanding its physicochemical properties is essential. The compound typically appears as a white to off-white crystalline powder with specific solubility characteristics that influence its formulation and handling. Its stability under various conditions makes it suitable for diverse experimental setups, though proper storage and handling protocols should always be followed to maintain its integrity. These practical considerations are particularly important for those exploring its applications in drug delivery systems or material coatings.

The future of 2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid research looks promising, with several exciting directions emerging. One area of particular interest is its potential in personalized medicine, where its modular structure could be adapted to target specific patient populations. Additionally, its electronic properties make it a candidate for organic semiconductors, aligning with the global push for sustainable electronics. As synthetic methodologies advance and analytical techniques become more sophisticated, we can expect to see even more innovative applications for this versatile compound.

In conclusion, 2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid (CAS No. 505054-60-4) represents a compelling example of how strategic molecular design can yield compounds with broad utility across multiple scientific disciplines. Its unique combination of heterocyclic motifs and functional groups continues to inspire researchers worldwide, driving innovation in fields ranging from healthcare to sustainable technology. As our understanding of this molecule deepens, its impact on scientific progress and industrial applications is likely to grow significantly in the coming years.